Cas no 50798-94-2 (N-Benzyl-N-(2-methoxyphenyl)amine)

N-Benzyl-N-(2-methoxyphenyl)amine structure
50798-94-2 structure
Product Name:N-Benzyl-N-(2-methoxyphenyl)amine
CAS No:50798-94-2
MF:C14H15NO
MW:213.275003671646
CID:1073796
PubChem ID:9813173
Update Time:2025-04-20

N-Benzyl-N-(2-methoxyphenyl)amine Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-N-(2-methoxyphenyl)amine
    • 1087-S
    • 5-ISOXAZOLECARBOXYLIC ACID, 3-METHYL-, 2-BENZYLHYDRAZIDE
    • AC1L237T
    • benzyl-(2-methoxy-phenyl)amine
    • benzyl-(2-methoxy-phenyl)-amine
    • LS-86608
    • N-(2-methoxyphenyl)benzenemethanamine
    • N-(2-methoxyphenyl)benzylamine
    • N-benzyl-N'-< 3-methyl-isoxazolyl-(5)-carbonyl> hydrazin
    • N-Benzyl-N'-< 3-methyl-isoxazolyl-(5)-carbonyl> -hydrazin
    • N-benzyl-N-2-methoxyphenylamine
    • SCHEMBL2877032
    • HS-3391
    • N-benzyl-2-methoxyaniline
    • AKOS000231438
    • OXCREIAATRYJNU-UHFFFAOYSA-N
    • 50798-94-2
    • (o-anisidino)phenylmethane
    • MDL: MFCD10687753
    • Inchi: 1S/C14H15NO/c1-16-14-10-6-5-9-13(14)15-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3
    • InChI Key: OXCREIAATRYJNU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 213.115364102g/mol
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 326.9±17.0 °C at 760 mmHg
  • Flash Point: 133.8±10.4 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Benzyl-N-(2-methoxyphenyl)amine Security Information

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